Cas no 501-00-8 (3-Fluorophenylacetonitrile)

• Product Name: 3-Fluorophenylacetonitrile
• CAS No: 501-00-8
• MF: C₈H₆FN
• MW: 135.138345241547
• MDL: MFCD00001907
• CID: 37826
• PubChem ID: 68145
• Update Time: 2025-11-02

3-Fluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluorophenylacetonitrile
• 2-(3-Fluorophenyl)acetonitrile
• 3-FLUOROBENZENEACETONITRILE
• 3-Fluorobenzyl cyanide
• (3-fluoro-phenyl)-acetonitrile
• (3-Fluor-phenyl)-acetonitril
• 2-(3'-Fluorophenyl)acetonitrile
• 3-fluoro-benzeneacetonitril
• Acetonitrile,(m-fluorophenyl)
• Benzeneacetonitrile,3-fluoro
• m-Fluorobenzylcyanide
• m-fluorophenylacetonitrile
• MFCD00001907
• 1-(3-Methoxy-5-methyl-phenyl)-ethanone
• 52V7K4FR47
• 3-Fluorophenylacetonitrile, 99%
• CS-W011065
• FT-0615744
• 3-Fluoro phenyl acetonitrile
• NSC88318
• FT-0655532
• NSC-88318
• Benzeneacetonitrile, 3-fluoro-
• SCHEMBL105857
• 2-(3-fluoro-phenyl)-acetonitrile
• 3-fluoro-benzeneacetonitrile
• Z104477994
• DTXSID4060107
• Acetonitrile, (m-fluorophenyl)-
• NS00043070
• InChI=1/C8H6FN/c9-8-3-1-2-7(6-8)4-5-10/h1-3,6H,4H
• EINECS 207-918-2
• (3-Fluorophenyl)acetonitrile
• UNII-52V7K4FR47
• W-105985
• A800106
• EN300-20389
• 501-00-8
• F0256
• AM61575
• PS-9129
• a-Fluorophenylacetonitrile
• NSC 88318
• M-FLUOROBENZYL CYANIDE
• AC-9790
• AKOS000119364
• DB-023886
• DB-024098

• MDL： MFCD00001907
• Inchi： 1S/C8H6FN/c9-8-3-1-2-7(6-8)4-5-10/h1-3,6H,4H2
• InChI Key： DEJPYROXSVVWIE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC#N
• BRN： 1861071

Computed Properties

• Exact Mass: 135.04800
• Monoisotopic Mass: 135.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: Strong yellow liquid
• Density: 1.163 g/mL at 25 °C(lit.)
• Melting Point: 0°C
• Boiling Point: 230°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.502(lit.)
• PSA: 23.79000
• LogP: 1.89178
• Solubility: Not determined

3-Fluorophenylacetonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39-S24/25
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：T
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-Fluorophenylacetonitrile

3-Fluorophenylacetonitrile (CAS No. 501-00-8): Properties, Applications, and Market Insights

3-Fluorophenylacetonitrile (CAS No. 501-00-8) is a versatile fluorinated organic compound widely used in pharmaceutical, agrochemical, and specialty chemical industries. With the increasing demand for fluorine-containing compounds in drug discovery and material science, this chemical has gained significant attention from researchers and manufacturers alike.

The molecular structure of 3-Fluorophenylacetonitrile features a fluorine atom at the meta position of the phenyl ring, which significantly influences its chemical reactivity and physical properties. This aromatic nitrile compound exhibits a molecular weight of 135.14 g/mol and typically appears as a colorless to pale yellow liquid at room temperature.

Recent studies highlight the growing importance of fluorinated building blocks in medicinal chemistry. 3-Fluorophenylacetonitrile serves as a key intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting central nervous system disorders and cardiovascular diseases. Its unique electronic properties, imparted by the fluorine substituent, often enhance the biological activity and metabolic stability of resulting drug molecules.

In material science applications, 3-Fluorophenylacetonitrile derivatives contribute to the development of advanced liquid crystal materials and organic semiconductors. The compound's ability to modify electronic properties makes it valuable for creating materials with specific optical and electronic characteristics, answering the growing market demand for high-performance electronic materials.

The synthesis of 3-Fluorophenylacetonitrile typically involves nucleophilic aromatic substitution reactions or palladium-catalyzed coupling processes. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the chemical industry's shift toward green chemistry principles.

Analytical characterization of 501-00-8 commonly employs techniques such as gas chromatography (GC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure product quality and verify the absence of impurities that might affect downstream applications.

Market trends indicate steady growth for fluorinated intermediates like 3-Fluorophenylacetonitrile, driven by expanding applications in drug discovery and advanced materials. The compound's compatibility with modern high-throughput synthesis methods makes it particularly valuable for pharmaceutical research laboratories.

Storage and handling of 3-Fluorophenylacetonitrile require standard laboratory precautions for organic nitriles. Proper containment in amber glass or compatible plastic containers, away from strong oxidizers, ensures material stability during storage and transport.

Recent patent literature reveals innovative applications of 3-Fluorophenylacetonitrile derivatives in developing next-generation therapeutics, particularly in areas of targeted drug delivery and precision medicine. These developments align with current healthcare trends toward personalized treatment options.

Environmental considerations for 501-00-8 include proper waste management and adherence to regional chemical regulations. The compound's biodegradation profile and ecotoxicological data are important factors for industrial users committed to sustainable practices.

Quality specifications for commercial 3-Fluorophenylacetonitrile typically include purity assessments (often ≥98%), water content limits, and tests for residual solvents. These parameters are crucial for applications requiring high-purity chemical intermediates.

The global supply chain for fluorinated aromatic compounds has expanded significantly, with 3-Fluorophenylacetonitrile available from multiple specialty chemical suppliers. Current market analysis suggests stable pricing with seasonal variations based on raw material availability.

Future research directions for 3-Fluorophenylacetonitrile applications may explore its potential in alternative energy materials and electronic device components, capitalizing on the growing interest in fluorine chemistry for energy-related applications.

For researchers working with 501-00-8, proper laboratory safety protocols including adequate ventilation and personal protective equipment are essential. Material safety data sheets provide comprehensive guidance for safe handling procedures.

The versatility of 3-Fluorophenylacetonitrile as a chemical building block ensures its continued importance in organic synthesis. As pharmaceutical and material science research advances, demand for high-quality fluorinated intermediates is expected to grow correspondingly.